Cas no 1176520-54-9 (1-(2,2-dimethylpropanoyl)piperidine-4-carbonitrile)
1-(2,2-dimethylpropanoyl)piperidine-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Piperidinecarbonitrile, 1-(2,2-dimethyl-1-oxopropyl)-
- 1-(2,2-dimethylpropanoyl)piperidine-4-carbonitrile
-
- Inchi: 1S/C11H18N2O/c1-11(2,3)10(14)13-6-4-9(8-12)5-7-13/h9H,4-7H2,1-3H3
- InChI Key: PPJKWQWMIPRAIF-UHFFFAOYSA-N
- SMILES: N1(C(=O)C(C)(C)C)CCC(C#N)CC1
1-(2,2-dimethylpropanoyl)piperidine-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6541-2866-2μmol |
1-(2,2-dimethylpropanoyl)piperidine-4-carbonitrile |
1176520-54-9 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6541-2866-5μmol |
1-(2,2-dimethylpropanoyl)piperidine-4-carbonitrile |
1176520-54-9 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6541-2866-10μmol |
1-(2,2-dimethylpropanoyl)piperidine-4-carbonitrile |
1176520-54-9 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6541-2866-20μmol |
1-(2,2-dimethylpropanoyl)piperidine-4-carbonitrile |
1176520-54-9 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6541-2866-1mg |
1-(2,2-dimethylpropanoyl)piperidine-4-carbonitrile |
1176520-54-9 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6541-2866-2mg |
1-(2,2-dimethylpropanoyl)piperidine-4-carbonitrile |
1176520-54-9 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6541-2866-3mg |
1-(2,2-dimethylpropanoyl)piperidine-4-carbonitrile |
1176520-54-9 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6541-2866-4mg |
1-(2,2-dimethylpropanoyl)piperidine-4-carbonitrile |
1176520-54-9 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6541-2866-5mg |
1-(2,2-dimethylpropanoyl)piperidine-4-carbonitrile |
1176520-54-9 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6541-2866-10mg |
1-(2,2-dimethylpropanoyl)piperidine-4-carbonitrile |
1176520-54-9 | 10mg |
$118.5 | 2023-09-08 |
1-(2,2-dimethylpropanoyl)piperidine-4-carbonitrile Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 1-(2,2-dimethylpropanoyl)piperidine-4-carbonitrile
Introduction to 1-(2,2-dimethylpropanoyl)piperidine-4-carbonitrile (CAS No. 1176520-54-9)
1-(2,2-dimethylpropanoyl)piperidine-4-carbonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1176520-54-9, this molecule represents a unique structural motif that combines a piperidine ring with a nitrile functional group, further modified by an isobutyryl (2,2-dimethylpropanoyl) side chain. The presence of these functional groups imparts distinct chemical properties and biological activities, making it a valuable scaffold for drug discovery and development.
The piperidine-4-carbonitrile core is particularly noteworthy due to its versatility in medicinal chemistry. Piperidine derivatives are well-known for their role as pharmacophores in numerous therapeutic agents, including antiviral, antibacterial, and anticancer drugs. The nitrile group, on the other hand, is a common pharmacological moiety that can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and specificity. The isobutyryl side chain, derived from isobutyric acid, introduces steric bulk and lipophilicity, which can influence the compound's solubility, permeability across biological membranes, and overall pharmacokinetic profile.
In recent years, there has been growing interest in developing novel piperidine-based compounds for therapeutic applications. One of the most compelling areas of research involves the exploration of G-protein coupled receptor (GPCR) modulators. Piperidine derivatives have been extensively studied as potential ligands for GPCRs due to their ability to modulate receptor activity and downstream signaling pathways. Specifically, compounds containing a carbonitrile group have shown promise in targeting receptors involved in pain modulation, neurotransmitter regulation, and metabolic disorders.
Recent studies have highlighted the potential of 1-(2,2-dimethylpropanoyl)piperidine-4-carbonitrile as a lead compound for further optimization. Research published in leading pharmaceutical journals suggests that this molecule exhibits inhibitory activity against certain enzymes and receptors relevant to neurological disorders. For instance, preclinical studies have demonstrated its ability to interact with the serotonin transporter (SERT) and potentially modulate serotonin levels in the brain. This makes it a promising candidate for developing treatments against conditions such as depression and anxiety.
The structural features of 1-(2,2-dimethylpropanoyl)piperidine-4-carbonitrile also make it an attractive scaffold for exploring novel mechanisms of action. The combination of the isobutyryl group and the carbonitrile moiety allows for fine-tuning of physicochemical properties while maintaining strong binding interactions with biological targets. This balance is crucial for achieving high efficacy and minimal side effects in drug candidates.
Advances in computational chemistry and molecular modeling have further accelerated the discovery process for this class of compounds. High-throughput virtual screening (HTVS) techniques have been employed to identify potential hits from large compound libraries. Among these hits, 1-(2,2-dimethylpropanoyl)piperidine-4-carbonitrile has emerged as a structurally interesting candidate warranting further experimental validation.
In vitro assays have revealed that this compound demonstrates promising activity against various biological targets. Notably, it has shown inhibitory effects on enzymes involved in inflammation pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings align with the growing interest in developing anti-inflammatory agents with minimal systemic side effects.
The synthesis of 1-(2,2-dimethylpropanoyl)piperidine-4-carbonitrile involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions to introduce the piperidine ring followed by functionalization at the 4-position with a nitrile group. The introduction of the isobutyryl side chain typically involves acylation reactions under controlled conditions to prevent unwanted side products.
The pharmacokinetic properties of this compound are also under investigation to ensure its suitability for clinical development. Preliminary data suggest that it exhibits reasonable oral bioavailability and metabolic stability in animal models. These characteristics are essential for determining its potential as a drug candidate.
One of the most exciting aspects of working with 1-(2,2-dimethylpropanoyl)piperidine-4-carbonitrile is its potential for structural diversification through derivatization strategies. By modifying either the piperidine ring or the substituents attached to it, chemists can generate libraries of analogs with tailored biological activities. This approach has been successfully employed in other areas of drug discovery where lead optimization is critical.
The role of carbonitrile-containing compounds in medicinal chemistry cannot be overstated. These molecules often exhibit enhanced binding affinities due to their ability to form multiple hydrogen bonds with biological targets. Additionally, the nitrile group can undergo various chemical transformations under specific conditions, allowing for further functionalization and diversification.
Future research directions for 1-(2,2-dimethylpropanoyl)piperidine-4-carbonitrile include exploring its potential in treating metabolic disorders such as obesity and type 2 diabetes. Preliminary studies suggest that it may interact with receptors involved in energy homeostasis, making it a promising candidate for further investigation.
In conclusion,1-(2,2-dimethylpropanoyl)piperidine-4-carbonitrile (CAS No. 1176520-54-9) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an excellent scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new biological activities and synthetic strategies,this molecule is poised to play an important role in future drug development efforts.
1176520-54-9 (1-(2,2-dimethylpropanoyl)piperidine-4-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)